Cas no 4160-49-0 (Bicyclo[3.1.0]hexan-2-one)

• Product Name: Bicyclo[3.1.0]hexan-2-one
• CAS No: 4160-49-0
• MF: C₆H₈O
• MW: 96.127121925354
• MDL: MFCD20040018
• CID: 324334
• PubChem ID: 549294
• Update Time: 2025-11-02

Bicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexan-2-one
• CS-0144918
• PB47934
• SY222503
• DTXSID80338474
• P19135
• Bicyclo[3.1.0]hexanone
• EN300-116351
• MFCD20040018
• MFCD30146926
• PB41663
• 4160-49-0
• PB42786
• SY321215
• bicyclo[3.1.0]hexan-2-on
• BICYCLO[3.1.0]HEXAN-2-ONE, (1R,5S)-
• DB-243117

• MDL： MFCD20040018
• Inchi： 1S/C6H8O/c7-6-2-1-4-3-5(4)6/h4-5H,1-3H2
• InChI Key： HFCMQKFXCMZZMZ-UHFFFAOYSA-N
• SMILES： O=C1CCC2CC21

Computed Properties

• Exact Mass: 96.05754
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.5

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Bicyclo[3.1.0]hexan-2-one

Exploring the Versatile Applications of Bicyclo[3.1.0]hexan-2-one (CAS No. 4160-49-0) in Modern Chemistry

Bicyclo[3.1.0]hexan-2-one (CAS No. 4160-49-0) is a fascinating bicyclic ketone that has garnered significant attention in the field of organic chemistry. This compound, characterized by its unique bicyclo[3.1.0]hexane skeleton, serves as a valuable building block in the synthesis of various complex molecules. Its distinctive structure and reactivity make it a subject of interest for researchers exploring new synthetic methodologies and pharmaceutical intermediates.

The chemical properties of Bicyclo[3.1.0]hexan-2-one are largely influenced by its strained ring system. The compound exhibits notable reactivity, particularly in ring-opening reactions, which are pivotal in the construction of more elaborate molecular frameworks. This reactivity is often exploited in the development of bioactive compounds and natural product analogs, making it a cornerstone in medicinal chemistry research.

One of the most compelling applications of Bicyclo[3.1.0]hexan-2-one lies in its role as a precursor in the synthesis of flavor and fragrance compounds. The compound's ability to undergo selective transformations allows chemists to create a variety of derivatives that mimic natural scents. This has led to its use in the perfume industry, where it contributes to the creation of unique and long-lasting fragrances.

In recent years, the demand for sustainable chemistry solutions has driven research into greener synthetic routes for compounds like Bicyclo[3.1.0]hexan-2-one. Scientists are exploring catalytic processes and biocatalytic methods to produce this ketone more efficiently, reducing the environmental impact of its synthesis. These advancements align with the growing trend toward green chemistry and sustainable manufacturing practices.

The pharmaceutical industry has also shown keen interest in Bicyclo[3.1.0]hexan-2-one derivatives due to their potential as drug candidates. The compound's rigid structure can impart desirable pharmacokinetic properties to molecules, enhancing their stability and bioavailability. Researchers are investigating its use in the development of central nervous system (CNS) agents and anti-inflammatory drugs, addressing some of the most pressing healthcare challenges today.

From a materials science perspective, Bicyclo[3.1.0]hexan-2-one has found applications in the synthesis of advanced polymers and specialty coatings. Its incorporation into polymer backbones can lead to materials with improved thermal stability and mechanical properties. This has implications for industries ranging from aerospace to electronics, where high-performance materials are in constant demand.

The analytical characterization of Bicyclo[3.1.0]hexan-2-one typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods provide valuable insights into the compound's structure and purity, which are crucial for its various applications. Recent advances in analytical chemistry have further enhanced our ability to study this compound in greater detail.

As research continues, the potential applications of Bicyclo[3.1.0]hexan-2-one are expanding into new frontiers. Its versatility makes it a valuable tool in chemical biology for probing biological systems and in materials science for creating novel functional materials. The compound's unique properties ensure that it will remain an important subject of study in the years to come.

For researchers and industry professionals seeking high-quality Bicyclo[3.1.0]hexan-2-one, it's essential to source the compound from reputable suppliers who can guarantee purity and consistency. Proper handling and storage are also crucial to maintain the compound's integrity for various applications.

The future of Bicyclo[3.1.0]hexan-2-one research looks promising, with ongoing studies exploring its potential in catalysis, asymmetric synthesis, and materials design. As our understanding of this compound deepens, we can expect to see even more innovative applications emerge across multiple scientific disciplines.